Cas no 56798-20-0 (Spiro[5.5]undec-3-en-2-one, 4-amino-)

• Product Name: Spiro[5.5]undec-3-en-2-one, 4-amino-
• CAS No: 56798-20-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1600523
• PubChem ID: 12210106
• Update Time: 2025-04-24

Spiro[5.5]undec-3-en-2-one, 4-amino- Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undec-3-en-2-one, 4-amino-
• SCHEMBL4421798
• 4-Amino-spiro[5.5]undec-3-en-2-one
• 4-AMINOSPIRO[5.5]UNDEC-3-EN-2-ONE
• 56798-20-0
• DQZKIMFJYYTOKI-UHFFFAOYSA-N

• Inchi： 1S/C11H17NO/c12-9-6-10(13)8-11(7-9)4-2-1-3-5-11/h6H,1-5,7-8,12H2
• InChI Key： DQZKIMFJYYTOKI-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC2(C1)CCCCC2)N

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on Spiro[5.5]undec-3-en-2-one, 4-amino-

Exploring the Unique Properties and Applications of Spiro[5.5]undec-3-en-2-one, 4-amino- (CAS No. 56798-20-0)

In the realm of organic chemistry, Spiro[5.5]undec-3-en-2-one, 4-amino- (CAS No. 56798-20-0) stands out as a fascinating compound with a unique structural framework. This spirocyclic compound features a distinctive 5,5-ring system that has captured the attention of researchers across multiple disciplines. The presence of both an amino group and an α,β-unsaturated ketone moiety in its structure makes it particularly valuable for synthetic applications and material science innovations.

The growing interest in spiro compounds like Spiro[5.5]undec-3-en-2-one, 4-amino- stems from their remarkable three-dimensional architectures, which often lead to enhanced stability and novel reactivity patterns. Recent studies highlight how such structures can serve as versatile building blocks in pharmaceutical research, where molecular complexity and spatial arrangement play crucial roles in drug efficacy. The compound's CAS number 56798-20-0 has become increasingly referenced in patent literature, particularly in applications involving chiral synthesis and asymmetric catalysis.

From a synthetic chemistry perspective, the 4-amino spiro[5.5]undec-3-en-2-one structure offers multiple sites for functionalization, making it a valuable intermediate in complex molecule construction. Researchers are particularly interested in its potential for creating rigid molecular scaffolds that can impart specific conformational properties to larger architectures. This aligns with current trends in materials science, where controlled molecular geometries are essential for developing advanced polymers with tailored properties.

The compound's spirocyclic core demonstrates interesting photophysical properties that have drawn attention in the field of organic electronics. As the demand grows for more efficient organic light-emitting diodes (OLEDs) and photovoltaic materials, compounds like Spiro[5.5]undec-3-en-2-one, 4-amino- are being investigated for their potential to contribute to next-generation technologies. The rigid structure may help reduce molecular aggregation, a common challenge in organic semiconductor applications.

In pharmaceutical applications, the amino spirocyclic ketone moiety presents opportunities for developing novel bioactive compounds. The constrained geometry of the spiro system can lead to enhanced binding selectivity, while the α,β-unsaturated carbonyl group offers possibilities for Michael addition reactions in drug design. These features make CAS No. 56798-20-0 particularly relevant to current drug discovery efforts targeting protein-protein interactions, where three-dimensionality is often crucial.

The synthesis and applications of Spiro[5.5]undec-3-en-2-one, 4-amino- continue to evolve, with recent literature focusing on stereoselective preparation methods and catalytic asymmetric transformations. As synthetic methodologies advance, this compound is finding new roles in chiral auxiliary development and organocatalysis. The scientific community remains particularly interested in how modifications to the spiro framework might influence its reactivity and application potential.

From an industrial perspective, the scalability of spiro compound synthesis has become a key research focus. Manufacturers are developing more efficient routes to compounds like 4-amino spiro[5.5]undec-3-en-2-one to meet growing demand from both academic and industrial researchers. The compound's stability profile and handling characteristics make it suitable for various scale-up processes, though proper safety protocols must always be observed during production and use.

Environmental considerations are also shaping research directions for Spiro[5.5]undec-3-en-2-one, 4-amino- derivatives. Scientists are exploring green chemistry approaches to its synthesis and applications, including biocatalytic methods and solvent-free reactions. These developments align with broader industry trends toward sustainable chemical production and reduced environmental impact.

The future outlook for CAS 56798-20-0 appears promising, with potential applications expanding into advanced materials, medicinal chemistry, and catalysis. As analytical techniques improve and synthetic methods become more sophisticated, researchers continue to uncover new dimensions of this compound's utility. The unique combination of structural features in Spiro[5.5]undec-3-en-2-one, 4-amino- ensures it will remain an important subject of study in organic chemistry for years to come.